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Compound of Interest

Compound Name: Ammonium tartrate

Cat. No.: B7821065

Ammonium tartrate, with the chemical formula (NH4)2C4HaOes, is the diammonium salt of
tartaric acid.[1][2] It presents as a white crystalline powder that is soluble in water and finds
applications in various fields, including the pharmaceutical industry, biochemical research, and
as an analytical reagent.[1][2][3][4] This technical guide provides a detailed overview of the
common synthesis and purification methods for ammonium tartrate, tailored for researchers,
scientists, and drug development professionals.

Synthesis of Ammonium Tartrate

The synthesis of ammonium tartrate is primarily achieved through the neutralization of tartaric
acid with an ammonium source. The most common methods involve the use of ammonium
carbonate, ammonium hydroxide, or ammonia gas.[2][3]

1. Reaction with Ammonium Carbonate

This method involves the direct acid-base neutralization of tartaric acid with ammonium
carbonate.[3] The reaction proceeds as one mole of tartaric acid reacts with one mole of
ammonium carbonate to produce one mole of ammonium tartrate.[3]

2. Reaction with Ammonium Hydroxide

Ammonium hydroxide can also be used as the neutralizing agent for tartaric acid to produce
ammonium tartrate.[2][3][5] This method is commonly employed in industrial settings.[2]
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3. Reaction with Ammonia Gas

Passing ammonia gas through an ethanolic solution of tartaric acid is another effective

synthesis route.[3] This method often results in an amorphous precipitate of ammonium

tartrate.[3] A reported advantage of this method is a slightly higher yield of approximately

eighty-five percent compared to the ammonium carbonate method.[3]

A summary of the quantitative data associated with these synthesis methods is presented in

Table 1.
Ammonium Ammonia Gas Ammonium
Parameter )
Carbonate Method Method Hydroxide Method
Tartaric Acid, Tartaric Acid,
] ] Tartaric Acid,
Reactants Ammonium Ammonia Gas, _ _
Ammonium Hydroxide
Carbonate, Water Ethanol
Water or Organic
Solvent Water Ethanol
Solvents
Slightly alkaline pH 6.0 - 7.0 for
pH (phenolphthalein precipitation in organic  Controlled pH
indicator) solvents
Yield ~80% ~85% Not explicitly stated
Product Form Crystalline Amorphous precipitate  Crystalline

Table 1: Comparison of Ammonium Tartrate Synthesis Methods

Experimental Protocols

The following are detailed experimental protocols for the synthesis of ammonium tartrate.

Protocol 1: Synthesis of Ammonium Tartrate using Ammonium Carbonate

 Dissolve a specific molar quantity of tartaric acid in deionized water in a suitable reaction

vessel.
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e Gradually add ammonium carbonate to the tartaric acid solution with continuous stirring until
the solution becomes slightly alkaline. The pH can be monitored using phenolphthalein
indicator.

e Heat the reaction mixture to boiling and maintain it for 20-30 minutes to ensure the reaction
goes to completion.[3]

o Evaporate the solution using a water bath until a crystalline film starts to form on the surface.

[3]

e Quickly filter the hot solution to remove any impurities.

 Allow the filtrate to cool slowly to promote the formation of ammonium tartrate crystals.

e Collect the crystals by filtration and dry them at 40°C.[3][6]

Protocol 2: Synthesis of Ammonium Tartrate using Ammonia Gas

o Dissolve a known amount of tartaric acid in ethanol in a gas washing bottle or a similar
apparatus.

e Bubble ammonia gas through the ethanolic solution of tartaric acid.

o Continue passing ammonia gas until the precipitation of amorphous ammonium tartrate is
complete.

« Filter the resulting amorphous precipitate from the solution.

e Wash the precipitate with ethanol and then with ether to remove any unreacted starting
materials and solvent residues.[3]

e Dry the purified product under vacuum.

Protocol 3: Industrial Scale Synthesis using Solvent-Based Recovery

For industrial-scale production, solvent-based precipitation and recovery are often employed to
maximize yield.[3]
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Dissolve tartaric acid in an organic solvent such as methanol or isopropanol.[3]
Cool the solution (e.g., to -5°C for methanol-based systems).[3]

Introduce ammonia gas or add ammonium hydroxide in a controlled manner until the pH of
the solution reaches 6.0 - 7.0.[3][7]

Stir the mixture for 3-5 hours to ensure complete precipitation.[7]

Filter the resulting precipitate, which will be a mixture of ammonium tartrate and ammonium
hydrogen tartrate.[7]

The wet product can be further processed for purification.

Purification of Ammonium Tartrate

Recrystallization is a common and effective method for the purification of ammonium tartrate.

The choice of solvent is crucial and depends on the solubility characteristics of ammonium

tartrate. It is soluble in water and very slightly soluble in alcohol.[1][6]

Protocol 4: Purification by Recrystallization

Dissolve the crude ammonium tartrate in a minimum amount of hot deionized water.

If the solution is colored or contains insoluble impurities, it can be treated with activated
charcoal and then hot filtered.

Allow the clear filtrate to cool down slowly and undisturbed to form well-defined crystals.
Once crystallization is complete, collect the crystals by filtration.

Wash the crystals with a small amount of cold deionized water to remove any adhering
mother liquor.

Dry the purified crystals in an oven at a controlled temperature (e.g., 40°C) or in a desiccator.

Visualizing the Workflows
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The following diagrams illustrate the experimental workflows for the synthesis and purification
of ammonium tartrate.

Add Ammonium Carbonate Boil Evaporate i } i} Dry Crystals
(Slightly Alkaline pH) > (2030 min) || (Crystalline Film Forms) [ HotFiltration —| Cool Filtrate | —#~ Filter Crystals " (40°C)

Click to download full resolution via product page

Synthesis of Ammonium Tartrate using Ammonium Carbonate.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b7821065?utm_src=pdf-body
https://www.benchchem.com/product/b7821065?utm_src=pdf-body-img
https://www.benchchem.com/product/b7821065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Reactants

Tartaric Acid

Dissolve Tartaric Acid
in Ethanol

4>{ A Precipitation of . R Wash with Ethanol Amorphous
‘\ Bubble Ammonia Gas }—b{ Amarphous Product }—b{ Filter Precipitate }—b{ and Ether }—b{ Dry Product

Click to download full resolution via product page

Synthesis of Ammonium Tartrate using Ammonia Gas.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b7821065?utm_src=pdf-body-img
https://www.benchchem.com/product/b7821065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pure Ammonium
Tartrate Crystals

Crude Ammonium Dissolve in Hot Filtration . N .
‘ Minimum Hot Water H (Optional, with Charcoal) Slow Cooling of Filtrate }—»‘ Crystallization H Filter Crystals }—»‘ Wash with Cold Water H Dry Purified Crystals

Click to download full resolution via product page

Purification of Ammonium Tartrate by Recrystallization.

This guide provides a comprehensive overview of the synthesis and purification of ammonium
tartrate, offering detailed protocols and comparative data to aid researchers in their laboratory
work and drug development processes. The selection of a particular method will depend on
factors such as the desired purity, yield, scale of production, and available resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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